Cas no 384821-06-1 (Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate)

• Product Name: Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate
• CAS No: 384821-06-1
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• MDL: MFCD17401042
• CID: 4647742
• PubChem ID: 11033233
• Update Time: 2025-05-21

Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 4-chloro-6-methoxy-8-methyl-, ethyl ester
• D86624
• DB-206003
• AKOS006141960
• ethyl4-chloro-6-methoxy-8-methylquinoline-3-carboxylate
• 384821-06-1
• 4-Chloro-6-methoxy-8-methyl-3-quinolinecarboxylic acid ethyl ester
• AS-72589
• Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate

• MDL： MFCD17401042
• Inchi： 1S/C14H14ClNO3/c1-4-19-14(17)11-7-16-13-8(2)5-9(18-3)6-10(13)12(11)15/h5-7H,4H2,1-3H3
• InChI Key： UVYAEJZOEOXLQQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C(C)=CC(=CC2=1)OC

Computed Properties

• Exact Mass: 279.0662210g/mol
• Monoisotopic Mass: 279.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate (CAS: 384821-06-1)

Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate (CAS: 384821-06-1) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its role as a precursor or intermediate in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and future prospects in drug discovery.

The compound's structural features, including the chloro, methoxy, and methyl substituents on the quinoline core, make it a versatile scaffold for further chemical modifications. Recent synthetic approaches have emphasized green chemistry principles, such as solvent-free reactions and catalytic methods, to improve yield and reduce environmental impact. For instance, a 2023 study demonstrated an efficient one-pot synthesis of Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate using a palladium-catalyzed coupling reaction, achieving a yield of over 85% with minimal byproducts.

In terms of biological activity, preliminary in vitro studies have shown that Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate exhibits moderate inhibitory effects against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. A recent screening assay revealed its potential as a lead compound for the development of kinase inhibitors, with IC50 values in the low micromolar range for specific targets. However, further optimization is required to enhance its selectivity and pharmacokinetic properties.

Another area of interest is the compound's role in antimicrobial research. A 2024 study explored its derivatives as potential agents against drug-resistant bacterial strains. The findings indicated that certain analogs of Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate displayed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These results suggest that the quinoline scaffold could be a valuable starting point for developing new antibiotics.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into the binding modes of Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate with various biological targets, aiding in the design of more potent and selective derivatives.

In conclusion, Ethyl 4-chloro-6-methoxy-8-methylquinoline-3-carboxylate (CAS: 384821-06-1) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial therapy. Ongoing research efforts are focused on optimizing its properties and expanding its therapeutic potential. Future studies should prioritize in vivo evaluations and preclinical development to fully realize its clinical relevance.